1-methanesulfonyl-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}piperidine-4-carboxamide

• IUPAC Name: N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H30N2O5S/c1-26-18-6-4-3-5-17(18)20(9-13-27-14-10-20)15-21-19(23)16-7-11-22(12-8-16)28(2,24)25/h3-6,16H,7-15H2,1-2H3,(H,21,23)
• InChI Key: QQUDKWSFKMHURV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)CNC(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C20H30N2O5S
• Molecular Weight: 410.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methanesulfonyl group, a piperidine ring, and a methoxyphenyl group. These groups are common in many pharmaceuticals and could suggest potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the methanesulfonyl group is a good leaving group, which could make the compound susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined experimentally. These properties can be influenced by factors such as the compound’s molecular structure and the presence of functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on its structure, it could potentially interact with a variety of biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. This could include tests to determine the compound’s toxicity, potential for causing irritation, and environmental impact.

Future Directions

Future research on this compound could involve further elucidation of its physical and chemical properties, exploration of its potential biological activity, and development of methods for its synthesis.